molecular formula C12H10O2 B8491576 5-Hydroxymethyl-1-naphthaldehyde

5-Hydroxymethyl-1-naphthaldehyde

Cat. No.: B8491576
M. Wt: 186.21 g/mol
InChI Key: ATUBVTMBPUKBNW-UHFFFAOYSA-N
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Description

5-Hydroxymethyl-1-naphthaldehyde is a useful research compound. Its molecular formula is C12H10O2 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10O2

Molecular Weight

186.21 g/mol

IUPAC Name

5-(hydroxymethyl)naphthalene-1-carbaldehyde

InChI

InChI=1S/C12H10O2/c13-7-9-3-1-5-11-10(8-14)4-2-6-12(9)11/h1-7,14H,8H2

InChI Key

ATUBVTMBPUKBNW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C=CC=C(C2=C1)C=O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of methyl 5-cyano-1-naphthylcarboxylate (1 g, 5 mmol) in 20 mL anhydrous THF was added DIBAL (1M in hexane, 20 mL, 20 mmol) via syringe. The mixture was then kept between 50-60° C. overnight. The mixture was then cooled to room temperature. The mixture was poured into a cold (0° C.) solution of 2 N HCl (100 mL). The product was extracted with ether (2×). The organic layer was washed with brine, dried over MgSO4 and concentrated. Silica gel column chromatography using hexane/ethyl acetate (2/1) gave the 0.85 g (91%) of the product.
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1 g
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20 mL
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20 mL
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100 mL
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Yield
91%

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